Cas no 1187348-88-4 (4-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine)

• Product Name: 4-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine
• CAS No: 1187348-88-4
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6305717
• PubChem ID: 43157733
• Update Time: 2025-06-07

4-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine
• EN300-1148296
• AKOS009354391
• 1187348-88-4
• SCHEMBL12259015

• Inchi： 1S/C8H15N3/c1-5(2)4-7-6(3)8(9)11-10-7/h5H,4H2,1-3H3,(H3,9,10,11)
• InChI Key： WZBLIZHMICHYGO-UHFFFAOYSA-N
• SMILES： N1C(=C(C)C(N)=N1)CC(C)C

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7Ų

Additional information on 4-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine

Introduction to 4-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine (CAS No. 1187348-88-4)

4-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine, with the CAS number 1187348-88-4, is a versatile compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The molecular structure of 4-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine is characterized by a pyrazole ring substituted with a methyl group at the 4-position and a 2-methylpropyl group at the 3-position. The presence of these substituents imparts unique chemical and biological properties to the molecule, making it an interesting candidate for various research and development activities.

In the realm of pharmaceutical research, 4-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine has been studied for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory effects, which could be beneficial in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 4-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine has also shown promise in the field of neuropharmacology. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound exhibited significant anticonvulsant activity in animal models of epilepsy. The mechanism of action is believed to involve modulation of GABAergic neurotransmission, which plays a crucial role in seizure control.

In addition to its biological activities, the chemical properties of 4-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine make it an attractive candidate for synthetic chemistry. The compound can be synthesized through various routes, including cyclocondensation reactions and metal-catalyzed coupling reactions. A recent study published in the Tetrahedron Letters described an efficient and scalable synthesis method that yielded high purity and yield of the target compound. This synthetic accessibility is crucial for large-scale production and further pharmaceutical development.

The safety profile of 4-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical trials. However, as with any new drug candidate, thorough safety evaluations are essential to ensure its safe use in humans.

In conclusion, 4-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine (CAS No. 1187348-88-4) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its anti-inflammatory and anticonvulsant properties, coupled with its favorable chemical characteristics and safety profile, make it an exciting area of ongoing investigation. As research continues to advance, it is likely that new applications and insights into the mechanisms of action of this compound will emerge, further solidifying its importance in the scientific community.